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Compound of Interest

Compound Name:
1-(Bromomethyl)-1-

ethylcyclopropane

CAS No.: 1489014-79-0

Cat. No.: B13264151

Get Quote

In the landscape of modern medicinal chemistry, 1-(Bromomethyl)-1-ethylcyclopropane
represents a high-value pharmacophore building block. Unlike its simpler analog,

(bromomethyl)cyclopropane, this molecule features a quaternary carbon center. This structural

nuance is critical in drug design for two reasons:

Conformational Locking: The geminal ethyl and bromomethyl groups create a rigid steric

environment, restricting the rotation of attached chains and potentially locking a drug

molecule into its bioactive conformation (the "Thorpe-Ingold effect").

Metabolic Stability: The quaternary center blocks metabolic oxidation at the

-position, a common clearance pathway for alkyl chains.

This guide provides a rigorous technical analysis of its synthesis, reactivity, and handling,

designed for researchers requiring high-purity incorporation of this motif.
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While experimental data for the ethyl-substituted variant is less ubiquitous than the methyl

analog, its properties can be accurately extrapolated from structure-activity relationships (SAR)

of homologous cyclopropanes.

Property Value / Description Source/Note

CAS Number 1489014-79-0 Verified Registry

IUPAC Name
1-(Bromomethyl)-1-

ethylcyclopropane
Systematic

Molecular Formula C₆H₁₁Br -

Appearance Colorless to pale yellow liquid Standard for alkyl bromides

Boiling Point (Est.) 135–145 °C @ 760 mmHg
Extrapolated from methyl

analog (106°C)

Density (Est.) ~1.35 g/mL

Slightly lower than methyl

analog (1.39 g/mL) due to alkyl

bulk

Solubility
Immiscible with water; Soluble

in DCM, THF, Et₂O
Lipophilic haloalkane

Stability
Cold storage (2–8°C)

recommended

Avoid light/heat to prevent

debromination

Synthesis Strategy: The "Gem-Disubstituted"
Challenge
Synthesizing 1-(bromomethyl)-1-ethylcyclopropane requires navigating the steric hindrance

of the quaternary center. The most robust route proceeds via the reduction of 1-

ethylcyclopropanecarboxylic acid followed by bromination.

Step 1: Reduction to Alcohol
Precursor: 1-Ethylcyclopropanecarboxylic acid.

Reagent: Lithium Aluminum Hydride (LiAlH₄) in THF.
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Critical Control: The quaternary center makes the carbonyl carbon sterically crowded. Reflux

is often required to drive the reduction to completion.

Step 2: Bromination (The Critical Step)
Direct conversion of 1-ethylcyclopropanemethanol to the bromide is prone to skeletal

rearrangement (ring opening) if acidic conditions are too harsh.

Preferred Method: Appel Reaction (CBr₄ / PPh₃) or PBr₃ at controlled temperatures.

Why? The Appel reaction proceeds under neutral conditions, minimizing the formation of the

cyclopropylmethyl carbocation, which is the trigger for ring opening.

Experimental Workflow (PBr₃ Protocol)
Reagents: 1-Ethylcyclopropanemethanol (1.0 eq), PBr₃ (0.4 eq).

Solvent: Anhydrous CH₂Cl₂ (DCM).

Temperature: -10°C to 0°C.

Protocol:

Dissolve the alcohol in dry DCM under N₂ atmosphere.

Cool to -10°C.

Add PBr₃ dropwise over 30 minutes. Note: Exothermic.

Allow to warm to room temperature and stir for 2 hours.

Quench: Pour onto ice/NaHCO₃ (aq).

Purification: Distillation under reduced pressure. Do not overheat pot residue to avoid

isomerization.
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Process Controls
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carboxylic acid
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Critical: Temp Control 1-(Bromomethyl)-1-
ethylcyclopropane

Click to download full resolution via product page

Caption: Synthesis workflow emphasizing temperature control during bromination to prevent

ring opening.

Reactivity Profile: The Cyclopropylmethyl
Rearrangement
The defining feature of this molecule is its susceptibility to homoallylic rearrangement under

solvolytic conditions.

Mechanism of Instability
If the bromine leaves (generating a carbocation), the positive charge is adjacent to the strained

cyclopropane ring. The ring orbitals (

-bonds) can overlap with the empty p-orbital, leading to:

Direct Substitution (Kinetic Product): Nucleophile attacks the primary carbon.

Ring Expansion: Rearrangement to a cyclobutyl cation.

Ring Opening: Formation of an acyclic homoallylic alkene.

Expert Insight: The presence of the 1-ethyl group stabilizes the cyclopropyl cation relative to

the unsubstituted analog, but it also increases steric hindrance for direct

attack. Therefore, reactions with nucleophiles should be conducted in aprotic polar solvents
(DMF, DMSO) with strong nucleophiles to favor

over
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(ionization) pathways.
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Caption: Competing reaction pathways. Sn2 conditions are required to maintain the

cyclopropane ring integrity.

Applications in Drug Development
This specific CAS entry is increasingly relevant in the synthesis of:

Kinase Inhibitors: The bulky ethyl-cyclopropyl motif fits into hydrophobic pockets of enzymes

(e.g., VEGFR, MET) more effectively than a simple methyl or isopropyl group.

Neuroactive Agents: Used to modulate the lipophilicity (LogP) of CNS-targeting drugs without

adding excessive molecular weight.

Peptidomimetics: The quaternary carbon acts as a conformational constraint in amino acid

analogs.

Safety & Handling
Hazard Class: Alkyl Bromide (Corrosive/Irritant).
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Lachrymator: Like many benzyl and allylic halides, cyclopropylmethyl bromides can be

potent lachrymators. Handle strictly in a fume hood.

Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. The compound can degrade to

release HBr, which autocatalyzes ring opening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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